Cas no 2228225-66-7 (2,6-difluoro-4-methylbenzene-1-carbothioamide)

• Product Name: 2,6-difluoro-4-methylbenzene-1-carbothioamide
• CAS No: 2228225-66-7
• MF: C₈H₇F₂NS
• MW: 187.20968747139
• CID: 6482658
• PubChem ID: 165707217
• Update Time: 2025-10-28

2,6-difluoro-4-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-methylbenzene-1-carbothioamide
• 2228225-66-7
• EN300-1759899

• Inchi： 1S/C8H7F2NS/c1-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H2,11,12)
• InChI Key： BSEJGCYQBSXYNH-UHFFFAOYSA-N
• SMILES： S=C(C1C(=CC(C)=CC=1F)F)N

Computed Properties

• Exact Mass: 187.02672673g/mol
• Monoisotopic Mass: 187.02672673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Additional information on 2,6-difluoro-4-methylbenzene-1-carbothioamide

Introduction to 2,6-difluoro-4-methylbenzene-1-carbothioamide (CAS No. 2228225-66-7)

2,6-difluoro-4-methylbenzene-1-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2228225-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylthioureas and exhibits a unique structural framework characterized by a benzene ring substituted with fluorine atoms at the 2- and 6-positions, a methyl group at the 4-position, and a carbothioamide functional group at the 1-position. The presence of fluorine atoms and the carbothioamide moiety imparts distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural features of 2,6-difluoro-4-methylbenzene-1-carbothioamide contribute to its potential biological activity. The fluorine substituents are known to enhance metabolic stability and binding affinity in many pharmacological agents. Specifically, the C-F bonds introduce electron-withdrawing effects that can modulate the reactivity of adjacent functional groups, while the methyl group at the 4-position influences the overall shape and polarity of the molecule. The carbothioamide group, on the other hand, serves as a versatile handle for further chemical modifications, allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in arylthioureas and their derivatives due to their demonstrated efficacy in various biological assays. The fluorinated arylthioureas have shown particular promise as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. For instance, studies have highlighted the role of fluorine-containing heterocycles in improving drug-like properties such as solubility, bioavailability, and target specificity. The 2,6-difluoro-4-methylbenzene-1-carbothioamide structure aligns well with these trends, offering a scaffold that could be optimized for therapeutic applications.

One of the most compelling aspects of 2,6-difluoro-4-methylbenzene-1-carbothioamide is its potential as a building block for medicinal chemistry. The compound's dual functionality—the presence of both fluorine atoms and a carbothioamide group—provides multiple points for chemical intervention. This allows researchers to fine-tune its properties by introducing additional substituents or modifying existing ones. Such flexibility is crucial in developing novel therapeutics that can overcome resistance mechanisms or target previously unexplored pathways.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 2,6-difluoro-4-methylbenzene-1-carbothioamide. Molecular modeling techniques have enabled researchers to predict binding interactions with biological targets with high accuracy. By leveraging these tools, scientists can design derivatives with improved pharmacokinetic profiles or enhanced binding affinity. For example, virtual screening studies have identified several fluorinated arylthioureas as potent inhibitors of enzymes involved in cancer metabolism. The 2,6-difluoro-4-methylbenzene-1-carbothioamide scaffold could be a key component in such efforts.

The synthesis of 2,6-difluoro-4-methylbenzene-1-carbothioamide presents an intriguing challenge due to its complex structural motif. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodology have made it possible to access such compounds more efficiently. For instance, transition-metal-catalyzed reactions have been employed to introduce fluorine atoms into aromatic systems with greater precision. Similarly, catalytic thiolation reactions have streamlined the formation of carbothioamide groups.

The chemical reactivity of 2,6-difluoro-4-methylbenzene-1-carbothioamide has also been explored in detail. The fluorine substituents can participate in various electrophilic aromatic substitution reactions, allowing for further functionalization at other positions on the benzene ring. Additionally, the carbothioamide group can undergo nucleophilic addition or condensation reactions, enabling the construction of more complex molecular architectures. These properties make it a valuable intermediate in organic synthesis.

In conclusion,2,6-difluoro-4-methylbenzene-1-carbothioamide (CAS No. 2228225-66-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising fluorinated aromatic rings and a carbothioamide moiety—make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics. As our understanding of molecular interactions continues to evolve,2,6-difluoro-4-methylbenzene-1-carbothioamide is likely to play an increasingly important role in shaping future advancements in medicinal chemistry.